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Compound of Interest

Compound Name: Versalide

Cat. No.: B1219986

An In-depth Technical Guide to the Physical and Chemical Characteristics of Versalide

This technical guide provides a comprehensive overview of the physical, chemical, and
analytical characteristics of Versalide. It is intended for researchers, scientists, and
professionals in drug development and related fields who require detailed technical information
about this synthetic polycyclic musk.

Chemical Identity

Versalide, known systematically as 1-(3-ethyl-5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-
naphthalenyl)ethanone, is a synthetic fragrance ingredient belonging to the polycyclic musk
family.[1][2][3] It has been marketed under various names, including AETT and Musk 36A.[3]

Identifier Value

1-(3-ethyl-5,5,8,8-tetramethyl-6,7-
dihydronaphthalen-2-yl)ethanone[2][3]

IUPAC Name

CAS Number 88-29-9[1][2][4]

Molecular Formula C1sH260[1][2][5]

AETT, Musk 36A, Acetylethyltetramethyltetralin,

Synonyms .
7-Acetyl-6-ethyl-1,1,4,4-tetramethyltetralin[2][ 3]
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Physicochemical Properties

Versalide is a white, crystalline solid at room temperature.[4][6] Its lipophilic nature is indicated
by its high octanol-water partition coefficient (log Kow).[2][7]

Property Value

Molecular Weight 258.40 g/mol [1][2]

Appearance White powder / Colorless crystals[4][6][8]
Melting Point 46.00 to 47.00 °C[4][6]

130 °C at 2 mmHg[1][4][9] 361.87 °C at 760

Boiling Point )
mmHg (estimated)[6]

0.07008 mg/L at 25 °C (estimated)[6] Insoluble

Water Solubility in water[4][8]

Soluble in alcohol, benzyl alcohol, benzyl
benzoate, diethyl phthalate, isopropyl myristate.

Solubility in Organic Solvents ) )
[41[6][9] Slightly soluble in Chloroform and

Methanol.[4]
Vapor Pressure 0.000020 mmHg at 25 °C (estimated)[6]
logP (octanol/water) 5.037 - 6.42 (estimated)[6][7][10]
Density 0.931 - 0.9947 g/cm3 (estimate)[4][5]

Chemical Synthesis and Purification

The synthesis of Versalide is a multi-step process that typically involves the reaction of
ethylbenzene with 2,5-dichloro-2,5-dimethylhexane.[1][8]

General Synthesis Protocol

A common laboratory-scale synthesis involves the Friedel-Crafts alkylation of ethylbenzene
with 2,5-dichloro-2,5-dimethylhexane, followed by acylation.[1][8]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1219986?utm_src=pdf-body
https://www.chemicalbook.com/ProductChemicalPropertiesCB3875771_EN.htm
https://www.thegoodscentscompany.com/data/rw1009511.html
https://www.benchchem.com/product/b1219986
https://www.industrialchemicals.gov.au/sites/default/files/Tonalide%20and%20related%20polycyclic%20musks_%20Environment%20tier%20II%20assessment.pdf
https://www.smolecule.com/products/s601738
https://www.benchchem.com/product/b1219986
https://www.chemicalbook.com/ProductChemicalPropertiesCB3875771_EN.htm
https://www.thegoodscentscompany.com/data/rw1009511.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3875771.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB3875771_EN.htm
https://www.thegoodscentscompany.com/data/rw1009511.html
https://www.smolecule.com/products/s601738
https://www.chemicalbook.com/ProductChemicalPropertiesCB3875771_EN.htm
https://www.drugfuture.com/chemdata/versalide.html
https://www.thegoodscentscompany.com/data/rw1009511.html
https://www.thegoodscentscompany.com/data/rw1009511.html
https://www.chemicalbook.com/ProductChemicalPropertiesCB3875771_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3875771.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB3875771_EN.htm
https://www.thegoodscentscompany.com/data/rw1009511.html
https://www.drugfuture.com/chemdata/versalide.html
https://www.chemicalbook.com/ProductChemicalPropertiesCB3875771_EN.htm
https://www.thegoodscentscompany.com/data/rw1009511.html
https://www.thegoodscentscompany.com/data/rw1009511.html
https://www.industrialchemicals.gov.au/sites/default/files/Tonalide%20and%20related%20polycyclic%20musks_%20Environment%20tier%20II%20assessment.pdf
http://www.thegoodscentscompany.com/episys/ep1009511.html
https://www.chemicalbook.com/ProductChemicalPropertiesCB3875771_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL445133.htm
https://www.benchchem.com/product/b1219986?utm_src=pdf-body
https://www.smolecule.com/products/s601738
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3875771.htm
https://www.smolecule.com/products/s601738
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3875771.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 1: Alkylation Ethylbenzene is reacted with 2,5-dichloro-2,5-dimethylhexane in the
presence of a Lewis acid catalyst, such as aluminum trichloride (AICIs) or ferric chloride
(FeCls), in a suitable solvent like 1,2-dichloroethane or 2,2,4-trimethylpentane.[5]

Step 2: Acylation The resulting alkylated intermediate, 1,1,4,4-tetramethyl-6-ethyl-1,2,3,4-
tetrahydronaphthalene, is then acetylated using acetyl chloride and a Lewis acid catalyst to
yield Versalide.[5]

Purification

Purification of the crude product is typically achieved through a combination of distillation and
crystallization.[1]

« Distillation: Fractional distillation under reduced pressure is used to separate Versalide from
byproducts with different boiling points.[1]

o Crystallization: Further purification can be achieved by crystallization from a suitable solvent
to remove trace impurities.[1]

Starting Materials
2,5-Dichloro-2,5:

_— —_————
N P e Quality Control
Crude Versalide Fractional Distillation Crystallization Pure Versalide (GC, NMR)

Friedel-Crafts Reaction
(Alkylation & Acylation)

Click to download full resolution via product page

General workflow for the synthesis and purification of Versalide.

Analytical Methodologies

Several analytical techniques are employed for the identification, quantification, and quality
control of Versalide.

Gas Chromatography (GC)

Gas chromatography, often coupled with mass spectrometry (GC/MS), is a primary method for
separating and identifying Versalide and its potential impurities.[1][11] The non-polar nature of
Versalide makes it well-suited for GC analysis.[11]
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Typical Protocol Outline:

Sample Preparation: The sample is dissolved in a suitable organic solvent.
« Injection: A small volume of the sample solution is injected into the GC.

o Separation: The sample is vaporized and carried by an inert gas through a capillary column.
Separation occurs based on the differential partitioning of analytes between the mobile
phase (carrier gas) and the stationary phase coated on the column walls.

o Detection: As components elute from the column, they are detected, often by a flame
ionization detector (FID) or a mass spectrometer (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is used to elucidate the chemical structure of Versalide and to confirm its
identity.[1] Both *H NMR and *3C NMR provide detailed information about the molecular
framework.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the functional groups present in the Versalide
molecule, particularly the carbonyl group of the ketone.[3]
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Versalide Sample
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Workflow for the analytical characterization of Versalide.
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Biological Activity and Safety

Versalide was historically used as a fragrance ingredient in perfumes, cosmetics, and soaps.
[4][8][9] However, its use has been discontinued due to findings of neurotoxicity.[2][7] Exposure
has been associated with central nervous system effects.[4][8] Consequently, the International
Fragrance Association (IFRA) prohibits its use as a fragrance ingredient.[3][7]

Spectral Data

The following table summarizes key spectral information for Versalide.

Spectral Data Type Key Features

Mass Spectrometry (MS) Molecular lon (M+) at m/z 258.[3]

|nfrared (|R) S CI \aracter iS'[iC abSO|pti0n |0| the C=0 str etCh OI
[)eC[I OSCOI)
y tlle ketone |unCti0na| g|0up.[3]

Signals corresponding to aromatic protons, the
ethyl group, the four methyl groups, and the
1H NMR Spectrosco
P Py methylene groups of the tetrahydronaphthalene

ring system.

Resonances for all 18 carbon atoms, including
13C NMR Spectroscopy the carbonyl carbon, aromatic carbons, and

aliphatic carbons.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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